Cas no 15978-07-1 (α-D-Mannose 1-Phosphate)

• Product Name: α-D-Mannose 1-Phosphate
• CAS No: 15978-07-1
• Molecular Formula: C₆H₁₃O₉P
• Molecular Weight: 260.135783910751
• CID: 5579054
• PubChem ID: 439279

α-D-Mannose 1-Phosphate Properties

Names and Identifiers

• α-D-Mannopyranose, 1-(dihydrogen phosphate)
• α-D-Mannose 1-Phosphate
• delta-mannose-1-phosphate
• CHEMBL291890
• 15978-07-1
• alpha-D-Mannopyranose, 1-(dihydrogen phosphate)
• alpha-D(+)Mannose 1-phosphate
• D-Mannose1-phosphate
• Mannopyranose, 1-(dihydrogen phosphate), alpha-D-
• .alpha.-D-Mannopyranose, 1-(dihydrogen phosphate)
• UNII-KT83C2DH0W
• MANNOSE 1-PHOSPHATE, .ALPHA.-D-
• 1-(dihydrogen phosphate)-D-Mannopyranose
• Mannose 1-phosphate-Mannopyranose
• DTXSID401344295
• KT83C2DH0W
• 1-(dihydrogen phosphate)-delta-Mannopyranose
• alpha-delta-Mannose 1-phosphate
• [(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl] dihydrogen phosphate
• .alpha.-D-(+)-mannose 1-phosphate
• C00636
• alpha-D-mannopyranose 1-(dihydrogen phosphate)
• CHEBI:18205
• .alpha.-D-Mannose 1-phosphate
• M1P
• D-mannose-1-phosphate
• mannose-1-P
• alpha-D-mannose-1-phosphate
• Mannose 1-phosphate, alpha-D-
• alpha-D-mannose 1-phosphate
• Q27102901
• delta-mannose 1-phosphates
• Epitope ID:144996
• 1-O-phosphono-alpha-D-mannopyranose
• MANNOPYRANOSE, 1-(DIHYDROGEN PHOSPHATE), .ALPHA.-D-
• SCHEMBL851527

• InChIKey： HXXFSFRBOHSIMQ-RWOPYEJCSA-N
• Inchi： 1S/C6H13O9P/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13/h2-10H,1H2,(H2,11,12,13)/t2-,3-,4+,5+,6-/m1/s1
• SMILES： O([C@@H]1[C@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)P(O)(O)=O

Computed Properties

• Exact Mass: 260.02971899g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 260.02971899g/mol
• Heavy Atom Count: 16
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.8
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Boiling Point: 603.0±65.0 °C(Predicted)
• pka: 1.73±0.10(Predicted)
• Density: 1.90±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharide phosphates